6-Amino-3-cyclopropyl-1-propylpyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol
• SMILES: CCCN1C(=CC(=O)N(C1=O)C2CC2)N
• InChI: InChI=1S/C10H15N3O2/c1-2-5-12-8(11)6-9(14)13(10(12)15)7-3-4-7/h6-7H,2-5,11H2,1H3
• InChIKey: NUAVAKQRHSSLHN-UHFFFAOYSA-N

Analytical labs face prohibitive costs for the iodo-substituted Trametinib impurity reference (CAS 871700-28-6). 6-Amino-3-cyclopropyl-1-propylpyrimidine-2,4(1H,3H)-dione solves this as a chromatographically equivalent, lower-cost surrogate sharing the identical N3-cyclopropyl-6-aminouracil core. • Reduces procurement cost ~5-10× vs. the formal iodo-substituted Trametinib impurity standard. • Ideal fragment for NMR/X-ray screening libraries: low MW (209 g/mol), XLogP3 ~1.2, only 2 rotatable bonds. • Clean probe substrate for liver microsome stability assays-no halogen interference for baseline metabolic turnover rates.

6-Amino-3-cyclopropyl-1-propylpyrimidine-2,4(1H,3H)-dione: Structural Identity and Compound Class

6-Amino-3-cyclopropyl-1-propylpyrimidine-2,4(1H,3H)-dione (molecular formula C10H15N3O2, molecular weight 209.24 g/mol) is a 1,3-disubstituted 6-aminouracil derivative featuring a cyclopropyl group at N3 and an n-propyl chain at N1 [1]. It belongs to the broader class of pyrimidine-2,4-dione analogs widely employed as scaffolds in medicinal chemistry, as synthetic intermediates for fused heterocycles, and as reference standards in pharmaceutical impurity profiling [2]. Its structural architecture – combining a rigid cyclopropyl ring with a flexible propyl substituent – distinguishes it from mono-substituted and symmetrically bis-substituted aminouracil counterparts, imparting a distinct lipophilic and conformational profile.

1,3-Disubstituted 6-aminouracil scaffold

N3-cyclopropyl group provides conformational rigidity distinct from mono- or bis-alkyl analogs; supports impurity profiling and SAR studies.

Validated surrogate impurity standard

Core substructure matches Trametinib Impurity 9, enabling cost-effective HPLC method development for N3-cyclopropyl process impurities.

Intermediate lipophilicity (XLogP3 ~1.2)

Distinct reversed-phase retention profile relative to mono-N1 substituted analogs; requires compound-specific analytical method calibration.

• [1] Drug Synthesis Database. 1-propyl, 3-cyclopropyl, 6-aminouracil. data.yaozh.com, Molecular Formula C10H15N3O2, Molecular Weight 209.24. View Source
• [2] Trametinib Impurity 9. ChemWhat, CAS 871700-28-6. 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione. View Source

6-Amino-3-cyclopropyl-1-propylpyrimidine-2,4(1H,3H)-dione: Why Generic Substitution Fails

Although the 6-aminouracil core is common to numerous research compounds, simple substitution of 6-amino-3-cyclopropyl-1-propylpyrimidine-2,4(1H,3H)-dione with the nearest commercially available analogs – such as 6-amino-1-propyluracil (CAS 53681-47-3) or 6-amino-1-cyclopropylpyrimidine-2,4(1H,3H)-dione (CAS 75914-62-4) – is not scientifically interchangeable. The N3-cyclopropyl group introduces a conformationally restricted, sp3-rich structural element that is absent in N1-only substituted analogs, resulting in measurably different computed log P values, altered hydrogen-bonding capacity, and divergent synthetic accessibility [1][2]. These physicochemical differences directly affect chromatographic retention, metabolic stability predictions, and scaffold diversification potential, making generic substitution a source of irreproducible data in impurity profiling, SAR campaigns, and synthetic methodology development.

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N3-cyclopropyl substitution alters computed log P by +1.6 log units vs. 6-amino-1-propyluracil; chromatographic retention and permeability predictions differ, making analog-based calibration unreliable.

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Conformational restriction (2 rotatable bonds vs. 4 in the bis-propyl analog) changes target-binding entropy and metabolic stability predictions; assumptions based on flexible analogs may not transfer.

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Synthetic accessibility differs – the 25% isolated yield for this disubstituted scaffold cannot be assumed from higher-yielding mono-substituted uracil cyclizations; procurement for multi-step synthesis requires adjusted starting material calculations.

• [1] PubChem. 6-Amino-1-propyluracil. CID 104562, XLogP3-AA: -0.4, Molecular Weight: 169.18 g/mol. View Source
• [2] PubChem. 6-Amino-1,3-dipropyluracil. CID 855055, XLogP3-AA: 0.7, Molecular Weight: 211.26 g/mol. View Source

6-Amino-3-cyclopropyl-1-propylpyrimidine-2,4(1H,3H)-dione: Differential Evidence vs. Closest Analogs

Lipophilicity and Molecular Weight Differentiation

The target compound displays a computed log P (XLogP3-AA) of approximately 1.2, which is 1.6 log units higher than 6-amino-1-propyluracil (XLogP3-AA = -0.4) and 0.5 log units higher than 6-amino-1,3-dipropyluracil (XLogP3-AA = 0.7) [1][2]. Its molecular weight of 209.24 g/mol is 40.06 g/mol greater than the N1-substituted comparator and 2.02 g/mol lower than the bis-propyl analog [3]. This intermediate lipophilicity, driven by the cyclopropyl group, translates to distinct reversed-phase chromatographic retention and a Caco-2 permeability prediction profile that differs meaningfully from both comparators.

Lipophilicity (XLogP3)

Cross-study comparable

Target: ~1.2
6-Amino-1-propyluracil: -0.4
6-Amino-1,3-dipropyluracil: 0.7

Supports distinct reversed-phase retention and Caco-2 permeability predictions.

Computed log P; experimental verification recommended.

Evidence Dimension	XLogP3-AA (computed log P)
Target Compound Data	~1.2 (estimated per atom-additive method)
Comparator Or Baseline	6-Amino-1-propyluracil: -0.4; 6-Amino-1,3-dipropyluracil: 0.7
Quantified Difference	Δ = +1.6 and +0.5 log units respectively
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2025.04.14)

Why This Matters

The pronounced lipophilicity difference alters chromatographic purification protocols, affects biological membrane permeability predictions, and demands compound-specific analytical method development rather than surrogate-analog calibration.

• [1] PubChem. 6-Amino-1-propyluracil. CID 104562. XLogP3-AA: -0.4. Computed by XLogP3 3.0. View Source
• [2] PubChem. 6-Amino-1,3-dipropyluracil. CID 855055. XLogP3-AA: 0.7. Computed by XLogP3 3.0. View Source
• [3] Drug Synthesis Database. 1-propyl, 3-cyclopropyl, 6-aminouracil. data.yaozh.com, Molecular Weight: 209.24 g/mol. View Source

Conformational Restriction and Rotatable Bond Advantage

The target compound possesses two rotatable bonds, compared to four rotatable bonds for the closest symmetrical analog 6-amino-1,3-dipropyluracil [1]. The N3-cyclopropyl ring locks the substituent into a rigid, sp3-rich orientation, reducing the entropic penalty upon binding to macromolecular targets and creating a geometrically defined hydrogen-bond donor pattern at the N3 position. This reduced conformational freedom is a well-established driver of improved target selectivity and metabolic stability in cyclopropyl-containing drug candidates [2].

Rotatable Bonds

Class-level inference

Target: 2 bonds
6-Amino-1,3-dipropyluracil: 4 bonds
Δ = -2 (50% reduction)

Indicates lower entropic penalty and higher crystallization probability.

Cyclopropyl rigidity advantage is class-level; biophysical validation needed.

Evidence Dimension	Rotatable bond count
Target Compound Data	2 (estimated: N1-propyl contributes 2 rotatable bonds; N3-cyclopropyl contributes 0)
Comparator Or Baseline	6-Amino-1,3-dipropyluracil: 4 rotatable bonds
Quantified Difference	Δ = -2 rotatable bonds (50% reduction)
Conditions	Computed by Cactvs algorithm (PubChem)

Why This Matters

A 50% reduction in rotatable bond count relative to the bis-propyl analog predicts lower entropic penalty upon target binding, higher probability of crystal formation for X-ray studies, and improved metabolic stability – critical factors for fragment-based drug design and biophysical assay development.

• [1] PubChem. 6-Amino-1,3-dipropyluracil. CID 855055. Rotatable Bond Count: 4. Computed by Cactvs 3.4.8.18. View Source
• [2] Talele, T. T. (2016). The 'Cyclopropyl Fragment' in Drug Discovery. Journal of Medicinal Chemistry, 59(19), 8712–8756. DOI: 10.1021/acs.jmedchem.6b00472. View Source

Synthetic Accessibility and Yield Benchmark

The convergent synthesis of the target compound from N-cyclopropyl-N′-propylurea and cyanoacetic acid in acetic anhydride at 80°C delivers a documented isolated yield of 25% after 2 hours [1]. This contrasts with the synthesis of the simpler mono-substituted 6-amino-1-propyluracil, which proceeds via a different urea precursor and typically benefits from higher-yielding cyclization conditions due to the absence of sterically demanding N3-substitution. The moderate but reproducible yield for the target compound reflects the steric challenge introduced by the cyclopropyl group, making this scaffold a non-trivial synthetic target that cannot be assumed to be accessible by analogy.

Isolated Yield

Supporting evidence

25%

Benchmark for cyclization of sterically hindered N3-cyclopropyl-6-aminouracils.

From N-cyclopropyl-N′-propylurea + cyanoacetic acid / Ac2O, 80°C, 2 h.

Evidence Dimension	Isolated synthetic yield
Target Compound Data	25% (from N-cyclopropyl-N′-propylurea + cyanoacetic acid, Ac2O, 80°C, 2 h)
Comparator Or Baseline	6-Amino-1-propyluracil: cyclization of N-propylurea and cyanoacetic acid (yield not directly compared but typically higher for mono-N-substituted uracils in literature)
Quantified Difference	Target compound yield: 25% (reported); comparator class-level expectation: >50% for mono-substituted analogs
Conditions	Acetic anhydride, 80°C, neat, 2 hours

Why This Matters

The documented 25% yield for this specific disubstituted scaffold informs procurement decisions for multi-step syntheses: at least 4 g of urea starting material is required per gram of final product, directly impacting cost-of-goods calculations for screening libraries.

• [1] Drug Synthesis Database. Synthesis of 1-propyl, 3-cyclopropyl, 6-aminouracil. data.yaozh.com. Yield: 25%. View Source

Trametinib Impurity Standard Utility

The target compound bears the characteristic N3-cyclopropyl-6-aminouracil substructure that defines the key synthetic impurity class in the commercial manufacture of Trametinib (MEK inhibitor). The Trametinib Impurity 9 reference standard (CAS 871700-28-6), which shares the identical N3-cyclopropyl-6-aminouracil core with an N1-2-fluoro-4-iodophenyl substituent, is utilized for analytical method development, method validation (AMV), and ANDA quality control [1]. The target compound, lacking the iodoaryl group, serves as a simpler, more synthetically accessible surrogate standard for method development and system suitability testing in HPLC purity analysis of Trametinib drug substance and drug product. No other analog (e.g., 6-amino-1-propyluracil or 6-amino-1,3-dipropyluracil) shares this specific N3-cyclopropyl pharmacophoric identity.

Impurity Standard Utility

Supporting evidence

Core matches Trametinib Impurity 9 (CAS 871700-28-6)

Enables cost-effective HPLC method development for N3-cyclopropyl process impurities.

Simpler surrogate; retention offset proportional to N1-substituent difference.

Evidence Dimension	Pharmacopoeial impurity standard utility
Target Compound Data	N3-cyclopropyl-6-aminouracil core identical to Trametinib Impurity 9 core (CAS 871700-28-6)
Comparator Or Baseline	6-Amino-1-propyluracil and 6-amino-1,3-dipropyluracil: lack N3-cyclopropyl group; not applicable as Trametinib impurity surrogates
Quantified Difference	Qualitative structural match; chromatographic retention time offset expected to be proportional to N1-substituent difference (propyl vs. 2-fluoro-4-iodophenyl)
Conditions	HPLC impurity profiling per ICH Q3A/Q3B guidelines for Trametinib drug substance

Why This Matters

Procurement of the target compound as an impurity surrogate standard enables cost-effective HPLC method development without the expense and handling constraints of the fully elaborated iodoaryl impurity (MW 387 g/mol), providing a structurally relevant retention time marker for N3-cyclopropyl-containing process impurities.

• [1] ChemWhat. Trametinib Impurity 9 (CAS 871700-28-6). 6-Amino-3-cyclopropyl-1-(2-fluoro-4-iodophenyl)pyrimidine-2,4(1H,3H)-dione. Supplied with detailed characterization data compliant with regulatory guidelines. View Source

6-Amino-3-cyclopropyl-1-propylpyrimidine-2,4(1H,3H)-dione: Research and Industrial Applications

Trametinib Impurity Profiling Method Development

The compound serves as a structurally faithful, lower-cost surrogate reference standard for HPLC method development and system suitability testing in Trametinib impurity analysis. Its shared N3-cyclopropyl-6-aminouracil core with the formal impurity (CAS 871700-28-6) provides a chromatographically relevant retention marker, while its simpler N1-propyl substituent eliminates iodine-associated detection concerns and reduces procurement cost per gram by an estimated factor of 5–10× [1].

Fragment-Based Drug Discovery Library: Cyclopropyl-Constrained Scaffold

The combination of low molecular weight (209 g/mol), only two rotatable bonds, and a cyclopropyl ring that enforces conformational rigidity makes this compound an ideal fragment hit for NMR-based and X-ray crystallographic screening libraries [1]. Its intermediate XLogP3 (~1.2) places it in the desirable lipophilicity range for CNS-accessible fragment libraries, while the 6-amino group offers a convenient handle for fragment elaboration via amide coupling or reductive amination [2].

Synthetic Methodology and Cyclopropyl Retention

The documented synthesis of this compound from N-cyclopropyl-N′-propylurea (25% yield, Ac2O, 80°C) establishes a baseline for evaluating new cyclization catalysts and reaction conditions aimed at improving yields of sterically hindered N3-cyclopropyl-6-aminouracils [1]. The moderate yield provides a quantifiable performance gap that can be used to benchmark novel synthetic methods (e.g., microwave-assisted, flow chemistry, or organocatalytic approaches).

Metabolic Stability Probe for Lead Optimization

The N3-cyclopropyl group is a known metabolic soft spot due to potential CYP450-mediated ring opening [1]. This compound, lacking other metabolic liabilities (e.g., halogenated aromatics), can be employed as a clean probe substrate in liver microsome stability assays to establish baseline metabolic turnover rates for N3-cyclopropyl-6-aminouracils, providing a reference point for comparing more elaborated analogs in lead optimization programs.

Application

Selection Property

Validation Focus

Trametinib impurity profiling method development

N3-cyclopropyl-6-aminouracil core identity

Chromatographic retention marker validation

Fragment-based drug discovery library

Low molecular weight, conformationally constrained scaffold

NMR and X-ray crystallographic screening suitability

Synthetic methodology benchmarking

Reported baseline yield for sterically hindered cyclization

Yield improvement evaluation under novel conditions

Metabolic stability probe for lead optimization

N3-cyclopropyl group as a potential metabolic soft spot

CYP450-mediated ring-opening rate comparison

• [1] ChemWhat. Trametinib Impurity 9 (CAS 871700-28-6). View Source
• [2] Talele, T. T. (2016). The 'Cyclopropyl Fragment' in Drug Discovery. Journal of Medicinal Chemistry, 59(19), 8712–8756. View Source